Cas no 1094292-72-4 (6-Chloro-3-cyclobutyl-1,2,4triazolo4,3-bpyridazine)

6-Chloro-3-cyclobutyl-1,2,4triazolo4,3-bpyridazine structure
1094292-72-4 structure
Product Name:6-Chloro-3-cyclobutyl-1,2,4triazolo4,3-bpyridazine
CAS No:1094292-72-4
MF:C9H9ClN4
MW:208.64755988121
MDL:MFCD11182547
CID:4782495
PubChem ID:43144347
Update Time:2026-02-27

6-Chloro-3-cyclobutyl-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

    • 6-CHLORO-3-CYCLOBUTYL-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
    • 6-Chloro-3-cyclobutyl[1,2,4]triazolo[4,3-b]pyridazine
    • 1094292-72-4
    • MFCD11182547
    • AKOS009332527
    • LS-12056
    • CS-0209757
    • ALBB-032480
    • 6-Chloro-3-cyclobutyl-1,2,4triazolo4,3-bpyridazine
    • MDL： MFCD11182547
    • Inchi： 1S/C9H9ClN4/c10-7-4-5-8-11-12-9(14(8)13-7)6-2-1-3-6/h4-6H,1-3H2
    • InChI Key： GLOLCOQONUEGTN-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=NN=C(C3CCC3)N2N=1

Computed Properties

  • Exact Mass: 208.0515740g/mol
  • Monoisotopic Mass: 208.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.1

6-Chloro-3-cyclobutyl-1,2,4triazolo4,3-bpyridazine Pricemore >>

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Matrix Scientific
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6-Chloro-3-cyclobutyl[1,2,4]triazolo[4,3-b]pyridazine
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Matrix Scientific
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